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Compound of Interest

Compound Name: Diflufenican

Cat. No.: B1670562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Diflufenican application rates

for selective weed control in cereal crops, based on recent scientific studies. The information is

intended to guide research and development efforts by providing detailed experimental

protocols and summarizing key quantitative data.

Introduction
Diflufenican is a selective contact and residual herbicide primarily used for the control of a

wide range of annual broadleaf weeds in winter cereals such as wheat, barley, and rye. Its

mode of action is the inhibition of carotenoid biosynthesis by targeting the phytoene desaturase

(PDS) enzyme.[1] This inhibition leads to the bleaching of susceptible weeds, followed by

necrosis and death.[1] Diflufenican is absorbed mainly by the shoots of germinating seedlings

with limited translocation.[1] It can be applied either pre-emergence or in early post-

emergence, offering flexibility in weed management strategies.

Quantitative Data Summary
The following tables summarize the application rates, weed control efficacy, and crop

phytotoxicity of Diflufenican from various field and laboratory studies.

Table 1: Diflufenican Application Rates and Efficacy for Selective Weed Control in Cereals
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Table 2: Crop Phytotoxicity of Diflufenican in Cereals
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Experimental Protocols
Protocol for Evaluating Efficacy and Selectivity of
Diflufenican in Cereals (Field Trial)
This protocol outlines a typical field experiment to assess the efficacy of Diflufenican on target

weeds and its selectivity on a cereal crop.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4 replicates.

Plot Size: e.g., 10 ft wide by 30 ft long.[3]

2. Treatments:

Untreated control.

Diflufenican at various rates (e.g., 90, 120, 180 g a.i./ha).[3]

Diflufenican in tank mixtures with other herbicides (e.g., Flufenacet, Metribuzin).[1]

Reference herbicide(s).

3. Application:

Timing: Pre-emergence or early post-emergence (e.g., 1st-3rd leaf stage of the crop, BBCH

11-13).[1]

Equipment: CO2-powered backpack sprayer with a boom and appropriate nozzles (e.g.,

Teejet 11002VS).[3]
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Spray Volume: Calibrated to deliver a consistent volume (e.g., 15 gallons per acre).[3]

Application Conditions: Record air and soil temperature, wind speed, and relative humidity at

the time of application.

4. Data Collection and Assessment:

Weed Control Efficacy: Visually assess the percentage of weed control by species at set

intervals after application (e.g., 14, 28, and 56 days after treatment).

Crop Phytotoxicity: Visually assess crop injury (e.g., stunting, chlorosis, necrosis) at the

same intervals as weed control assessments, using a 0-100% scale (0 = no injury, 100 =

crop death).

Crop Stand Counts: Record the number of crop plants per unit area.

Crop Biomass: Harvest above-ground biomass from a defined area within each plot at a

specific growth stage.

Yield: Harvest the entire plot using a small-plot combine and determine grain yield, adjusting

for moisture content.

5. Statistical Analysis:

Subject the collected data to Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Fisher's LSD) to determine significant differences between

treatments at a specified probability level (e.g., p ≤ 0.05).

Protocol for Pot Experiment to Evaluate Crop Selectivity
This protocol is designed for controlled environment studies focusing on crop tolerance to

Diflufenican.

1. Experimental Setup:

Pots: Use pots of a suitable size filled with a standardized soil mix.
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Planting: Sow seeds of the desired cereal cultivar at a uniform depth. Thin seedlings to a

consistent number per pot after emergence (e.g., five plants).[1]

Growth Conditions: Maintain plants in a greenhouse or growth chamber with controlled

temperature, humidity, and photoperiod.

2. Herbicide Application:

Timing: Apply herbicides at specific crop growth stages (e.g., BBCH 11, 12, 13).[1]

Equipment: Use a laboratory track sprayer equipped with nozzles calibrated to deliver a

precise spray volume (e.g., 300 L/ha).[1]

3. Assessments:

Phytotoxicity: Visually assess injury symptoms at regular intervals.

Plant Height: Measure the height of the plants from the soil surface to the tip of the longest

leaf.

Biomass: Harvest the above-ground plant material at the end of the experiment, dry it in an

oven until a constant weight is achieved, and record the dry weight.
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Caption: Mode of action of Diflufenican inhibiting carotenoid biosynthesis.
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Caption: Workflow for a field trial evaluating Diflufenican.
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Caption: Factors influencing Diflufenican's selective weed control in cereals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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